Cas no 62626-52-2 (1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl-)
62626-52-2 structure
Product Name:1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl-
CAS No:62626-52-2
MF:C9H16N2O2
MW:184.235542297363
CID:437467
PubChem ID:12317372
Update Time:2025-04-19
1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl-
- 4-butyl-3-propyl-1,2,4-oxadiazol-5-one
- DTXSID80487875
- 62626-52-2
-
- Inchi: 1S/C9H16N2O2/c1-3-5-7-11-8(6-4-2)10-13-9(11)12/h3-7H2,1-2H3
- InChI Key: ZGLYMHGFFYZXHW-UHFFFAOYSA-N
- SMILES: O1C(N(C(CCC)=N1)CCCC)=O
Computed Properties
- Exact Mass: 184.12128
- Monoisotopic Mass: 184.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 41.9Ų
Experimental Properties
- PSA: 41.9
1,2,4-Oxadiazol-5(4H)-one, 4-butyl-3-propyl- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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